2-Amino-4-(p-tolyl)-1H-pyrrole-3-carbonitrile
Overview
Description
2-Amino-4-(p-tolyl)-1H-pyrrole-3-carbonitrile, or p-tolylpyrrole-3-carbonitrile (TPP) is an organic compound which has a variety of uses in scientific research and laboratory experiments. It is a colorless solid with a molecular weight of 212.26 g/mol and a melting point of 108-110°C. TPP is a versatile compound that is used in a wide range of applications due to its unique properties.
Scientific Research Applications
Antileishmanial and Antimalarial Drug Development
This compound has shown promise in the development of drugs for treating tropical diseases such as leishmaniasis and malaria. The pyrazole moiety, which is structurally similar to the pyrrole ring in the compound, has been found to possess potent antileishmanial and antimalarial activities . Researchers have synthesized derivatives that exhibit significant activity against Leishmania species and Plasmodium berghei, suggesting that modifications of the core structure of 2-amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile could lead to new therapeutic agents.
Nonlinear Optical (NLO) Materials
Compounds with pyrrole and pyrazole rings have been studied for their nonlinear optical properties, which are crucial for the development of optoelectronic devices . The electron-donating amino group and the electron-withdrawing carbonitrile group in the compound can contribute to a strong delocalization of π-electrons, enhancing the NLO response. This makes it a candidate for the synthesis of materials with high second-order hyperpolarizability.
Mechanism of Action
Target of Action
Similar compounds with a 2-aminothiazole scaffold have been found to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, cns, melanoma, ovarian, renal, and prostate .
Mode of Action
Compounds with a similar 2-aminothiazole scaffold have been shown to inhibit farnesyltransferase (ftase), an enzyme involved in protein prenylation, which is a post-translational modification crucial for the function of many proteins involved in cell signaling .
Biochemical Pathways
The inhibition of ftase by similar compounds can disrupt multiple signaling pathways, leading to the inhibition of cell growth .
Result of Action
Similar compounds have been shown to reduce rat smooth muscle cell growth in the low nanomolar range .
properties
IUPAC Name |
2-amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3/c1-8-2-4-9(5-3-8)11-7-15-12(14)10(11)6-13/h2-5,7,15H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWOHHBHQMXCJJK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CNC(=C2C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70557899 |
Source
|
| Record name | 2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70557899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
120450-05-7 |
Source
|
| Record name | 2-Amino-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70557899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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